Norbolethone
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Overview
Description
Synthesis Analysis
The synthesis of Norbolethone starts with Norgestrel and its nickel-catalyzed hydrogenation resulting in Norbolethone .
Molecular Structure Analysis
Norbolethone has a molecular formula of C21H32O2 and a molar mass of 316.485 g·mol −1 . Its IUPAC name is (8R,9S,10R,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one .
Scientific Research Applications
1. Detection in Athlete's Urine
Norbolethone, a 19-nor anabolic steroid, was identified in the urine samples of an athlete, suggesting its use as a performance-enhancing substance. Despite being synthesized in 1966, it has never been marketed and is not known to be produced by any pharmaceutical company, indicating a clandestine source for its availability (Catlin, Ahrens, & Kucherova, 2002).
2. Hormone Therapy Research
Norbolethone is structurally related to norethisterone, a synthetic progestin. Studies involving norethisterone, which is used in hormone therapy, can offer insights into the actions of related compounds like norbolethone. For example, research has explored the effects of tibolone, a derivative of norethisterone, on breast cancer cells, offering potential implications for norbolethone's impact in similar contexts (Lippert et al., 2002).
3. Metabolic Studies
Research on the metabolism of norethisterone, closely related to norbolethone, in various tissues such as the uterus, vagina, and aorta, provides valuable insights into how similar compounds might be metabolized in the body. This can help understand the biological activity and potential therapeutic uses of norbolethone (Blom et al., 2001).
4. Electrochemical Detection
Developments in the electrochemical detection of norethisterone, a compound structurally similar to norbolethone, highlight the potential for developing sensitive and specific assays for detecting norbolethone and its metabolites. This is crucial for monitoring its use and understanding its pharmacokinetics (Wei et al., 2010).
Safety And Hazards
Future Directions
properties
CAS RN |
797-58-0 |
---|---|
Product Name |
Norbolethone |
Molecular Formula |
C₂₁H₃₂O₂ |
Molecular Weight |
316.5 g/mol |
IUPAC Name |
(8R,9S,10R,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C21H32O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h13,16-19,23H,3-12H2,1-2H3/t16-,17+,18+,19-,20-,21-/m0/s1 |
InChI Key |
FTBJKONNNSKOLX-XUDSTZEESA-N |
Isomeric SMILES |
CC[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(CC)O)CCC4=CC(=O)CC[C@H]34 |
SMILES |
CCC12CCC3C(C1CCC2(CC)O)CCC4=CC(=O)CCC34 |
Canonical SMILES |
CCC12CCC3C(C1CCC2(CC)O)CCC4=CC(=O)CCC34 |
Other CAS RN |
1235-15-0 797-58-0 |
physical_description |
Solid |
synonyms |
13-EHDPO 13-ethyl-17-hydroxy-18,19-dinor-17-pregn-4-en-20-yn-3-one norbolethone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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